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Compound of Interest

Compound Name: Boc-N-methyl-L-threonine

Cat. No.: B558141

This guide provides crucial safety, handling, and disposal information for Boc-N-methyl-L-
threonine, tailored for researchers, scientists, and professionals in drug development. The
following procedures are based on best practices for handling similar N-Boc protected amino
acids. A specific Safety Data Sheet (SDS) for Boc-N-methyl-L-threonine was not located,;
therefore, these recommendations should be supplemented with a risk assessment conducted
by the user's institution.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is fundamental to minimizing
exposure and ensuring laboratory safety. The recommended PPE for handling Boc-N-methyl-
L-threonine includes:
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PPE Category Item Standard/Specification
Safety glasses with side Conforming to EN166 or

Eye and Face Protection shields or chemical safety OSHA 29 CFR 1910.133 is
goggles recommended.[1]

) ] Chemically resistant gloves ]
Skin Protection o Tested according to EN 374.[2]
(e.g., Nitrile rubber)

To protect skin and personal
Laboratory coat

clothing.

Not generally required under Use a NIOSH-approved
Respiratory Protection normal handling conditions respirator if dust is generated

with adequate ventilation. and ventilation is inadequate.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Boc-N-
methyl-L-threonine and ensuring the safety of laboratory personnel.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of any dust.

¢ Avoid direct contact with skin and eyes.[1]

o Prevent the generation of dust.

e Wash hands thoroughly after handling the compound.
Storage:

o Store in a tightly sealed container in a cool, dry place. A storage temperature of 0-8°C is
recommended.

o Keep away from strong oxidizing agents.
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Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.
Consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Waste Segregation and Collection:

o Collect waste containing Boc-N-methyl-L-threonine in a dedicated and clearly labeled
waste container.

¢ Do not mix this waste with other chemical waste streams.
Chemical Neutralization (if required and permitted):

» For spills or small quantities, a process of deprotection can be considered to break down the
molecule into less hazardous components. This typically involves treatment with an acid like
trifluoroacetic acid (TFA) or hydrochloric acid (HCI), followed by neutralization. This
procedure should only be carried out by trained personnel in a controlled environment.

Container and Contaminated Material Disposal:

o Handle contaminated packaging and materials (e.g., gloves, weighing paper) in the same
manner as the substance itself.

» Place all contaminated solid waste into a designated solid chemical waste container.

o Completely emptied containers can be recycled if appropriate procedures are followed.[2]

Experimental Workflow for Safe Handling
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Workflow for the safe handling of Boc-N-methyl-L-threonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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